Cas no 22009-40-1 (7-amino-1,2,3,4-tetrahydronaphthalen-1-one)

7-amino-1,2,3,4-tetrahydronaphthalen-1-one structure
22009-40-1 structure
Product Name:7-amino-1,2,3,4-tetrahydronaphthalen-1-one
CAS No:22009-40-1
MF:C10H11NO
MW:161.2004
MDL:MFCD07369817
CID:281450
PubChem ID:327177
Update Time:2024-10-31

7-amino-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

    • 7-Amino-3,4-dihydronaphthalen-1(2H)-one
    • 7-Amino-1-tetralone
    • 1(2H)-Naphthalenone,7-amino-3,4-dihydro-
    • 7-Amino-3,4-dihydro-1(2H)-naphthalenone
    • 7-Amino-3,4-dihydro-2H-naphthalen-1-one
    • 7-Amino-alpha-tetralone
    • 7-Amino-1-oxo-1,2,3,4-tetrahydronaphthalene
    • 7-Amino-1-oxo-1.2.3.4-tetrahydro-naphthalin
    • 7-amino-2,3,4-trihydronaphthalen-1-one
    • 7-Amino-3,4-dihydro-2H-naphthalin-1-on
    • 1(2H)-NAPHTHALENONE, 7-AMINO-3,4-DIHYDRO-
    • MLS003115755
    • 7-amino-3,4-dihydronaphthalen-2(1h)-one
    • 7-AMINO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-ONE
    • 7-aminotetralone
    • 7-amino-tetralone
    • NSC301173
    • 7-amino-a-tetralone
    • 7-aminotetralin-1-one
    • Pub
    • BCP21523
    • W-206710
    • AKOS005070052
    • Z1201624068
    • SMR001831323
    • CHEMBL2141304
    • AC-7191
    • MFCD07369817
    • 2Z-5003
    • 7-amino-alpha-tetralone, AldrichCPR
    • MB04515
    • NSC-301173
    • SCHEMBL656011
    • XAA00940
    • SY004798
    • CS-W003389
    • 22009-40-1
    • DTXSID00316234
    • EN300-99961
    • IDNLVJHOEZJNHW-UHFFFAOYSA-N
    • 7-amino-1,2,3,4-tetrahydronaphthalen-1-one
    • MDL: MFCD07369817
    • Inchi: 1S/C10H11NO/c11-8-5-4-7-2-1-3-10(12)9(7)6-8/h4-6H,1-3,11H2
    • InChI Key: IDNLVJHOEZJNHW-UHFFFAOYSA-N
    • SMILES: O=C1C2C([H])=C(C([H])=C([H])C=2C([H])([H])C([H])([H])C1([H])[H])N([H])[H]

Computed Properties

  • Exact Mass: 161.08400
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.1

Experimental Properties

  • Color/Form: Solid
  • Density: 1.193±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 140 ºC
  • Boiling Point: 346.5℃ at 760 mmHg
  • Flash Point: 163.4℃
  • Refractive Index: 1.619
  • Solubility: Very slightly soluble (0.87 g/l) (25 º C),
  • PSA: 43.09000
  • LogP: 2.36900
  • Vapor Pressure: No data available

7-amino-1,2,3,4-tetrahydronaphthalen-1-one Security Information

  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazard Category Code: R36/38
  • Safety Instruction: S22;S26;S36/37/39
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:Room temperature

7-amino-1,2,3,4-tetrahydronaphthalen-1-one Pricemore >>

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7-amino-1,2,3,4-tetrahydronaphthalen-1-one Production Method

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